Methyl N-(3-bromophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate

• IUPAC Name: methyl 2-(3-bromo-N-(4-methylphenyl)sulfonylanilino)acetate
• InChI: InChI=1S/C16H16BrNO4S/c1-12-6-8-15(9-7-12)23(20,21)18(11-16(19)22-2)14-5-3-4-13(17)10-14/h3-10H,11H2,1-2H3
• InChI Key: RVZXGIIYYOMPDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)OC)C2=CC(=CC=C2)Br
• Molecular Formula: C16H16BrNO4S
• Molecular Weight: 398.3 g/mol

Description

Methyl N-(3-bromophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate, also known as Br-MPG, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl N-(3-bromophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In particular, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2, this compound reduces the production of prostaglandins, which are responsible for causing pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In particular, it has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), two enzymes that are involved in the inflammatory response. In addition, this compound has been shown to have analgesic properties, reducing pain in animal models of inflammation and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of Methyl N-(3-bromophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate for lab experiments is its high potency and selectivity. It has been shown to be effective at low concentrations, making it a cost-effective option for researchers. However, one of the limitations of this compound is its relatively short half-life, which can make it difficult to use in certain experiments. In addition, this compound can be toxic at high concentrations, which can limit its use in certain applications.

Future Directions

There are several future directions for research on Methyl N-(3-bromophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate. One area of interest is the development of new drugs based on this compound for the treatment of pain and inflammation. Another area of interest is the use of this compound as a building block for the synthesis of new materials with unique properties. Finally, further research is needed to better understand the mechanism of action of this compound and its potential applications in other fields, such as agriculture and material science.
Conclusion:
In conclusion, this compound is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and to develop new applications for this promising compound.

Synthesis Methods

Methyl N-(3-bromophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate can be synthesized through a multi-step reaction process that involves the use of various reagents and catalysts. The synthesis process starts with the reaction of 3-bromobenzoyl chloride with glycine, followed by the reaction of the resulting intermediate with 4-methylbenzenesulfonyl chloride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

Methyl N-(3-bromophenyl)-N-[(4-methylphenyl)sulfonyl]glycinate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of pain and inflammation. In agriculture, this compound has been used as a herbicide, as it inhibits the growth of weeds. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties.